Cas no 1226153-59-8 (2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid)

2-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid is a pyrazole derivative with a cyclopropyl substituent, offering a unique structural motif for pharmaceutical and agrochemical applications. Its acetic acid functional group enhances reactivity, making it a versatile intermediate in synthetic chemistry. The cyclopropyl ring contributes to steric and electronic effects, potentially improving binding affinity in target molecules. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and metabolic stability. Its well-defined structure allows for precise modifications, facilitating the optimization of lead compounds in drug discovery. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid structure

1226153-59-8 structure

Product Name:2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid

CAS No:1226153-59-8

MF:C₉H₁₂N₂O₂

MW:180.203782081604

MDL:MFCD16302032

CID:4688904

PubChem ID:60136491

Update Time:2025-06-08

2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid
- 2-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid
- SBB073817
- STL415093
- FCH1187674
- 2-(5-cyclopropyl-1-methylpyrazol-3-yl)acetic acid
- 2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid
- MDL： MFCD16302032
- Inchi： 1S/C9H12N2O2/c1-11-8(6-2-3-6)4-7(10-11)5-9(12)13/h4,6H,2-3,5H2,1H3,(H,12,13)
- InChI Key： COMLIOGGPLKYLQ-UHFFFAOYSA-N
- SMILES： OC(CC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 216
Topological Polar Surface Area: 55.1

2-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid Pricemore >>

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